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An In-Depth Technical Guide to 2-Methoxyphenylhydrazine Hydrochloride

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of 2-Methoxyphenylhydrazine Hydrochloride (HCI),
a pivotal reagent in modern organic synthesis and pharmaceutical development. Designed for
researchers, scientists, and drug development professionals, this document moves beyond a
simple datasheet to offer field-proven insights into the compound's properties, synthesis,
reactivity, and safe handling. We will explore the causality behind experimental choices and
provide self-validating protocols to ensure scientific integrity and reproducibility.

Introduction: A Versatile Building Block

2-Methoxyphenylhydrazine HCI, also known as (2-methoxyphenyl)hydrazine hydrochloride, is
an aromatic hydrazine salt that serves as a crucial and versatile intermediate in the synthesis of
complex organic molecules.[1] Its structure, featuring a hydrazine moiety and a methoxy-
substituted phenyl ring, makes it an invaluable precursor for constructing nitrogen-containing
heterocyclic compounds, which are core scaffolds in numerous bioactive molecules and active
pharmaceutical ingredients (APIs).[1][2] Its reliability and high purity, often exceeding 98% by
HPLC, ensure consistent and reproducible outcomes in demanding synthetic applications, from
academic research to industrial-scale fine chemical manufacturing.[1][3]
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Core Physicochemical Properties

For quick reference, the fundamental properties of 2-Methoxyphenylhydrazine HCI are
summarized below. These data are critical for experimental design, safety assessments, and
quality control.

Property Value Source(s)
CAS Number 6971-45-5 [4]
Molecular Formula C7H11CIN20 [41[5]
Molecular Weight 174.63 g/mol [4]

White to pinkish or gray
Appearance crystalline powder or chunks. [1][6]

[1](6]

Data for the closely related 4-
Melting Point isomer is 160-162 °C [718119]
(decomposes).[7][8][9]

Solubility Soluble in water.[10] [10]

Store in a cool (2-8°C), dry,
Storage Conditions dark place under an inert [6][11]

atmosphere.[6][11]

Spectroscopic Profile for Structural Verification

Spectroscopic analysis is non-negotiable for confirming the identity and purity of starting
materials. A typical analysis of 2-Methoxyphenylhydrazine HCI provides a distinct fingerprint.

« Infrared (IR) Spectroscopy: The IR spectrum is used to identify key functional groups.[12] For
this compound, researchers should look for characteristic absorption bands corresponding to
N-H stretches from the hydrazine group and C-O stretches from the methoxy group.[4][13]
The aromatic ring will also show characteristic C=C stretching and C-H bending vibrations.
[12]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o H NMR: Proton NMR provides detailed information about the hydrogen environments.[12]
Key signals would include distinct peaks for the aromatic protons, a singlet for the
methoxy (-OCHs) group protons, and signals corresponding to the amine protons of the
hydrazine group.[4][14]

o 18C NMR: This technique reveals the carbon skeleton.[12] One would expect to see unique
signals for each of the seven carbon atoms in the molecule, including the methoxy carbon
and the six aromatic carbons.[4][14]

e Mass Spectrometry (MS): MS is used to determine the molecular mass and fragmentation
patterns.[12] The mass spectrum will show a molecular ion peak corresponding to the free
base (C7H10N20) after the loss of HCI.[4]

Synthesis, Reactivity, and Mechanistic Insight

The utility of 2-Methoxyphenylhydrazine HCI stems from its predictable synthesis and versatile
reactivity.

Synthesis Protocol: Diazotization and Reduction

The most common and industrially relevant synthesis route involves a two-step process starting
from 2-methoxyaniline (o-anisidine). The causality is clear: the primary amine of o-anisidine is
readily converted into a diazonium salt, which is an excellent electrophile for subsequent
reduction to the target hydrazine.

Caption: Synthesis workflow for 2-Methoxyphenylhydrazine HCI.
Detailed Experimental Protocol:
 Diazotization:

o Dissolve 2-methoxyaniline in aqueous hydrochloric acid in a reaction vessel equipped with
a stirrer and thermometer.[15]

o Cool the mixture to 0-5°C in an ice bath. This low temperature is critical to prevent the
highly unstable diazonium salt from decomposing.[16]
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o Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO2) dropwise, ensuring
the temperature remains below 5°C.[15][17] The reaction is exothermic, and careful
addition is paramount for safety and yield.

o Stir the resulting solution for approximately 1 hour at 0-5°C to ensure complete formation
of the 2-methoxybenzene diazonium chloride intermediate.[15]

¢ Reduction and Isolation:

o In a separate vessel, prepare a solution of a suitable reducing agent, such as tin(Il)
chloride (SnCl2) in concentrated HCI or sodium sulfite (Na=S0Os) in water.[17][18]

o Slowly add the cold diazonium salt solution to the reducing solution. The reaction
temperature should be carefully controlled.[16]

o Upon completion of the reduction, the 2-methoxyphenylhydrazine will precipitate as its
hydrochloride salt.

o Collect the solid product by filtration, wash with a small amount of cold water or ethanol to
remove impurities, and dry under vacuum.[17]

Chemical Reactivity: A Gateway to Heterocycles

The synthetic power of 2-methoxyphenylhydrazine HCI lies in the reactivity of its hydrazine
group, which is a potent nucleophile. This enables its use in cornerstone reactions of organic

chemistry.

o Fischer Indole Synthesis: This is arguably the most significant application. The hydrazine
reacts with an aldehyde or ketone under acidic conditions to form a hydrazone, which then
undergoes a[1][1]-sigmatropic rearrangement and subsequent cyclization to form a
substituted indole. Indole scaffolds are ubiquitous in pharmaceuticals.
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Caption: Fischer Indole Synthesis using 2-methoxyphenylhydrazine.

o Formation of Hydrazones and Azo Compounds: It readily reacts with carbonyl compounds to
form stable hydrazones, a reaction often used in analytical chemistry for the detection and
derivatization of aldehydes and ketones.[19] Oxidation of the hydrazine can lead to the
formation of azo compounds, which are important in the dye industry.[2][19]

Safety, Handling, and Storage

Scientific integrity demands rigorous adherence to safety protocols. 2-Methoxyphenylhydrazine
HCl is a hazardous substance and must be handled with appropriate care.

Hazard Identification and Personal Protective Equipment
(PPE)

The compound is classified with the following GHS hazards:
e H302/H312/H332: Harmful if swallowed, in contact with skin, or if inhaled.[11][20]

e H315: Causes skin irritation.[4]
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e H319: Causes serious eye irritation.[4]
e H335: May cause respiratory irritation.[4]

Mandatory Handling Procedures:

Always handle this compound in a well-ventilated area, preferably within a chemical fume
hood.[11][21]

o Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a
face shield, and a lab coat.[21]

e Avoid generating dust.[11][22] If weighing the solid, do so carefully to minimize airborne
particles.

e Wash hands thoroughly after handling, even if gloves were worn.

Storage and Stability

Proper storage is essential to maintain the compound's purity and prevent degradation.

o Storage: Keep the container tightly sealed and store in a cool (2-8°C), dry, and dark place.[6]
[11] It is often recommended to store under an inert gas like argon or nitrogen to prevent
oxidation.[11][23]

o Incompatibilities: Avoid contact with strong oxidizing agents, as this can lead to vigorous and
potentially hazardous reactions.[22]

 Stability: The product is considered stable under the recommended storage conditions.[11]

First-Aid Measures

In case of accidental exposure:

« Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[20][21]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[21]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[20][21]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[21]

Conclusion

2-Methoxyphenylhydrazine Hydrochloride is more than just a chemical on a shelf; it is a key
enabler of innovation in pharmaceutical and chemical research. Its well-defined physical
properties, predictable reactivity, and established synthetic pathways make it a reliable and
versatile tool for the modern scientist.[1][24] By understanding its characteristics and adhering
to strict safety protocols, researchers can fully leverage its potential to construct novel
molecules that may lead to the next generation of therapeutics and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. (3-Chloro-4-methoxyphenyl)hydrazine Hydrochloride [benchchem.com]

3. nbinno.com [nbinno.com]

4. 2-Methoxyphenylhydrazine Hydrochloride | C7TH11CIN20O | CID 2849445 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. (2-METHOXY-PHENYL)-HYDRAZINE, HYDROCHLORIDE AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]

6. 2-Methoxyphenylhydrazine Hydrochloride | 6971-45-5 [sigmaaldrich.cn]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0809106&productDescription=3-METHOXYPHENLHYDRAZINE+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL06076&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAL0809106&productDescription=3-METHOXYPHENLHYDRAZINE+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0809106&productDescription=3-METHOXYPHENLHYDRAZINE+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7723240?utm_src=pdf-body
https://www.nbinno.com/pharmaceutical-intermediates/2-methoxyphenylhydrazine-hydrochloride-versatile-chemical-intermediate-synthesis-research
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-chemical-landscape-role-2-methoxyphenylhydrazine-hydrochloride-innovation
https://www.benchchem.com/product/b7723240?utm_src=pdf-custom-synthesis
https://www.nbinno.com/pharmaceutical-intermediates/2-methoxyphenylhydrazine-hydrochloride-versatile-chemical-intermediate-synthesis-research
https://www.benchchem.com/product/b1367740
https://www.nbinno.com/article/pharmaceutical-intermediates/unlocking-chemical-synthesis-role-2-methoxyphenylhydrazine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyphenylhydrazine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyphenylhydrazine-Hydrochloride
https://www.sigmaaldrich.com/JP/ja/product/aldrich/s264407
https://www.sigmaaldrich.com/JP/ja/product/aldrich/s264407
https://www.sigmaaldrich.cn/CN/zh/product/bldpharmatech/bl3h160c0f93?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

7. 4-Methoxyphenylhydrazine Hydrochloride Exporters & Suppliers [sgtlifesciences.com]

8. chembk.com [chembk.com]

9. parchem.com [parchem.com]

10. fishersci.com [fishersci.com]

11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

12. Understanding Molecular Structure - HSC Chemistry [hscprep.com.aul]

13. (2-Methoxyphenyl)hydrazine hydrochloride(6971-45-5) IR Spectrum [chemicalbook.com]
14. Page loading... [wap.guidechem.com]

15. (2-METHOXY-PHENYL)-HYDRAZINE synthesis - chemicalbook [chemicalbook.com]

16. KR100517343B1 - Preparation method of Methoxyphenylhydrazine - Google Patents
[patents.google.com]

17. 4-Methoxyphenylhydrazine hydrochloride synthesis - chemicalbook [chemicalbook.com]

18. KR20040013626A - Preparation of methoxyphenylhydrazine by catalytic hydrogenation -
Google Patents [patents.google.com]

19. chemimpex.com [chemimpex.com]

20. assets.thermofisher.cn [assets.thermofisher.cn]

21. fishersci.com [fishersci.com]

22. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

23. (3-Methoxyphenyl)hydrazine hydrochloride | 39232-91-2 [sigmaaldrich.com]
24. nbinno.com [nbinno.com]

To cite this document: BenchChem. [Physical and chemical properties of 2-
methoxyphenylhydrazine HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7723240#physical-and-chemical-properties-of-2-
methoxyphenylhydrazine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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